Glycoyl-coenzyme A

• CAS RN: 1264-31-9
• Molecular Formula: C23H38N7O18P3S
• Molecular Weight: 825.6 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-hydroxyethanethioate
• InChI: InChI=1S/C23H38N7O18P3S/c1-23(2,18(35)21(36)26-4-3-13(32)25-5-6-52-14(33)7-31)9-45-51(42,43)48-50(40,41)44-8-12-17(47-49(37,38)39)16(34)22(46-12)30-11-29-15-19(24)27-10-28-20(15)30/h10-12,16-18,22,31,34-35H,3-9H2,1-2H3,(H,25,32)(H,26,36)(H,40,41)(H,42,43)(H2,24,27,28)(H2,37,38,39)
• InChI Key: KLHKNYVUTZICKN-UHFFFAOYSA-N
• SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CO)O
• synonyms: coenzyme A, glycoyl-; glycoyl-CoA; glycoyl-coenzyme A

Description

Glycoyl-coenzyme A (Glycoyl-CoA) is a crucial intermediate in the metabolism of carbohydrates. It is a molecule that plays a vital role in the production of energy in the body. The synthesis of Glycoyl-CoA is a complex process that involves several enzymatic reactions.

Mechanism of Action

Glycoyl-coenzyme A is involved in the production of energy in the body. It enters the citric acid cycle, where it is converted to ATP, the main source of energy in the body. Glycoyl-coenzyme A is also involved in the synthesis of fatty acids, which are important components of cell membranes.
Biochemical and Physiological Effects:
Glycoyl-coenzyme A has several biochemical and physiological effects on the body. It is involved in the production of energy, the synthesis of fatty acids, and the regulation of blood glucose levels. Glycoyl-coenzyme A also plays a role in the regulation of insulin secretion and the activation of gluconeogenesis.

Advantages and Limitations for Lab Experiments

Glycoyl-coenzyme A is a useful molecule in the study of metabolism and energy production. It can be synthesized in the laboratory using enzymatic reactions. However, the synthesis of Glycoyl-coenzyme A is a complex process that requires several enzymatic reactions, which can be challenging to perform in the laboratory.

Future Directions

There are several future directions for the study of Glycoyl-coenzyme A. One direction is the study of the regulation of Glycoyl-coenzyme A synthesis and its role in the regulation of energy production. Another direction is the study of the role of Glycoyl-coenzyme A in the development of metabolic diseases such as diabetes. The study of Glycoyl-coenzyme A can also lead to the development of new therapies for metabolic disorders.

Synthesis Methods

The synthesis of Glycoyl-coenzyme A involves several enzymatic reactions. The first step is the conversion of glucose to glucose-6-phosphate by the enzyme hexokinase. The second step is the conversion of glucose-6-phosphate to fructose-6-phosphate by the enzyme phosphohexose isomerase. The third step is the conversion of fructose-6-phosphate to glyceraldehyde-3-phosphate by the enzyme aldolase. The fourth step is the conversion of glyceraldehyde-3-phosphate to 1,3-bisphosphoglycerate by the enzyme glyceraldehyde-3-phosphate dehydrogenase. The fifth step is the conversion of 1,3-bisphosphoglycerate to 3-phosphoglycerate by the enzyme phosphoglycerate kinase. The final step is the conversion of 3-phosphoglycerate to pyruvate by the enzyme pyruvate kinase. Pyruvate is then converted to Acetyl-CoA, which is the precursor of Glycoyl-coenzyme A.

Scientific Research Applications

Glycoyl-coenzyme A is an important molecule in the study of metabolism and energy production. It is used in scientific research to understand the biochemical pathways involved in the metabolism of carbohydrates. Glycoyl-coenzyme A is also used in the study of diseases such as diabetes, where there is a dysfunction in the metabolism of carbohydrates.